2,7-Dichlorobenzo[d]thiazol-4-amine

• IUPAC Name: 2,7-dichloro-1,3-benzothiazol-4-amine
• InChI: InChI=1S/C7H4Cl2N2S/c8-3-1-2-4(10)5-6(3)12-7(9)11-5/h1-2H,10H2
• InChI Key: NQDLEEXJPJZKMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1N)N=C(S2)Cl)Cl
• Molecular Formula: C7H4Cl2N2S
• Molecular Weight: 219.09 g/mol

Description

2,7-Dichlorobenzo[d]thiazol-4-amine is a synthetic compound that belongs to the class of benzo[d]thiazole derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. The compound has shown promising results in the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

The exact mechanism of action of 2,7-Dichlorobenzo[d]thiazol-4-amine is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting various enzymes and signaling pathways involved in cell growth, inflammation, and bacterial infection. The compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory responses. Additionally, this compound has been found to disrupt the bacterial cell membrane, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two enzymes involved in the apoptotic pathway. It has also been found to inhibit cell proliferation by arresting the cell cycle at the G2/M phase. Additionally, the compound has been shown to reduce the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in inflammatory cells. Furthermore, this compound has been found to disrupt the bacterial cell membrane, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,7-Dichlorobenzo[d]thiazol-4-amine in lab experiments is its broad-spectrum activity against cancer cells, inflammation, and bacterial infections. The compound has also been found to have low toxicity in normal cells, making it a potential candidate for drug development. However, one of the limitations of using this compound in lab experiments is its limited water solubility, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2,7-Dichlorobenzo[d]thiazol-4-amine. One of the potential directions is to investigate the compound's activity against other diseases, such as viral infections and neurodegenerative disorders. Another direction is to develop more water-soluble derivatives of the compound to improve its bioavailability and efficacy. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other drugs. Finally, more preclinical and clinical studies are needed to evaluate the safety and efficacy of the compound in humans.
In conclusion, this compound is a synthetic compound that has shown promising results in the treatment of various diseases, including cancer, inflammation, and bacterial infections. The compound has a broad-spectrum activity and low toxicity in normal cells, making it a potential candidate for drug development. Further research is needed to explore its potential applications in other diseases and to develop more water-soluble derivatives of the compound.

Scientific Research Applications

2,7-Dichlorobenzo[d]thiazol-4-amine has been extensively studied for its potential applications in medicinal chemistry and pharmacology. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and bacterial infections. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. The compound has also been shown to have anti-inflammatory properties by reducing the expression of pro-inflammatory cytokines. Additionally, this compound has been found to have antibacterial activity against both gram-positive and gram-negative bacteria.